![molecular formula C12H18N2O3S B1351886 1-[(4-Methoxyphenyl)sulfonyl]piperidin-4-amine CAS No. 728015-65-4](/img/structure/B1351886.png)
1-[(4-Methoxyphenyl)sulfonyl]piperidin-4-amine
Description
1-(4-Methoxyphenyl)sulfonyl]piperidin-4-amine (MPSPA) is a synthetic organic compound that has been used in a variety of scientific research applications, including drug design and development, medicinal chemistry, and biochemistry. MPSPA has been found to possess a wide range of biochemical and physiological effects, and has been used in laboratory experiments to study the mechanism of action of various drugs and compounds.
Scientific Research Applications
Proteomics Research
This compound is utilized in proteomics, which is the large-scale study of proteins, particularly their structures and functions. It’s used as a reagent in the identification and quantification of proteins, aiding in the understanding of their interactions and dynamics within a biological context .
Biochemical Studies
In biochemistry, “1-[(4-Methoxyphenyl)sulfonyl]piperidin-4-amine” serves as a biochemical tool for studying enzyme kinetics and mechanisms. It can act as an inhibitor or substrate analog to dissect enzyme-substrate interactions and reaction pathways .
Pharmacological Applications
Pharmacologically, it may be involved in the synthesis of potential therapeutic agents. Its structural motif is found in various pharmacophores, making it valuable for drug design and discovery processes .
Organic Synthesis
This compound finds its application in organic synthesis, where it can be used as a building block for the construction of more complex molecules. Its reactive functional groups make it a versatile intermediate for various synthetic routes .
Materials Science
In materials science, “1-[(4-Methoxyphenyl)sulfonyl]piperidin-4-amine” could be used in the development of new materials. Its molecular structure may impart specific properties to polymers or coatings, enhancing their performance for industrial applications .
Analytical Chemistry
Lastly, in analytical chemistry, it can be employed as a standard or reference compound in chromatography or spectrometry. This aids in the accurate determination of unknown substances in complex mixtures by comparing them against known standards .
properties
IUPAC Name |
1-(4-methoxyphenyl)sulfonylpiperidin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O3S/c1-17-11-2-4-12(5-3-11)18(15,16)14-8-6-10(13)7-9-14/h2-5,10H,6-9,13H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BGTORACXJFLSNT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.35 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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